Cas no 23384-03-4 (N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide)

• Product Name: N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide
• CAS No: 23384-03-4
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• CID: 2837000
• PubChem ID: 13118592
• Update Time: 2025-05-23

N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(3-chlorophenyl)-1,1,1-trifluoro-
• DTXSID50519354
• 23384-03-4
• SB81775
• 810-900-2
• DTXCID20470160
• MXLHOBVHWWPJNL-UHFFFAOYSA-N
• N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide

• MDL： MFCD28126788
• Inchi： 1S/C7H5ClF3NO2S/c8-5-2-1-3-6(4-5)12-15(13,14)7(9,10)11/h1-4,12H
• InChI Key： MXLHOBVHWWPJNL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 258.9681618Da
• Monoisotopic Mass: 258.9681618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide

N-(3-Chlorophenyl)-1,1,1-Trifluoromethanesulfonamide: A Comprehensive Overview

The compound N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide, identified by the CAS number 23384-03-4, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable component in modern chemical synthesis and research.

Structurally, the molecule consists of a trifluoromethanesulfonamide group attached to a 3-chlorophenyl ring. The trifluoromethanesulfonamide group (-SO₂-NF₃) is known for its strong electron-withdrawing properties, which significantly influence the reactivity and stability of the compound. The presence of the chlorine atom on the aromatic ring introduces additional electronic effects, enhancing the compound's potential for use in catalytic processes and as an intermediate in organic synthesis.

Recent studies have highlighted the role of N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide in drug discovery and development. Its ability to act as a bioisostere for other sulfonamide-containing compounds has made it a valuable tool in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor and its role in modulating cellular signaling pathways, which could lead to innovative therapeutic strategies for various diseases.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as polymers and composites. Recent advancements in nanotechnology have also seen this compound being employed as a stabilizing agent in the synthesis of nanoparticles, enhancing their dispersion and stability.

The environmental impact of CAS No 23384-03-4 has been a subject of recent research as well. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, N-(3-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide stands out as a multifaceted chemical entity with diverse applications across various industries. Its unique structural features and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.